Cas no 7364-82-1 (Phosphoric acid,4-nitrophenyl dipentyl ester)

• Product name: Phosphoric acid,4-nitrophenyl dipentyl ester
• CAS No: 7364-82-1
• MF: C₁₆H₂₆NO₆P
• MW: 359.35454
• CID: 577109
• PubChem ID: 56842127

Phosphoric acid,4-nitrophenyl dipentyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,4-nitrophenyl dipentyl ester
• (4-nitrophenyl) dipentyl phosphate
• n-Pentyl paraoxon
• O-(4-Nitrophenyl)O,O-dipentyl phosphate
• Phosphoricacid, p-nitrophenyl dipentyl ester (6CI,7CI,8CI)
• Phosphoric acid, 4-nitrophenyl dipentyl ester
• O-(4-Nitrophenyl) O,O-dipentyl phosphate
• DTXSID70223860
• 7364-82-1

• Inchi： InChI=1S/C16H26NO6P/c1-3-5-7-13-21-24(20,22-14-8-6-4-2)23-16-11-9-15(10-12-16)17(18)19/h9-12H,3-8,13-14H2,1-2H3
• InChI Key： AERRVJYEQDZCPF-UHFFFAOYSA-N
• SMILES： CCCCCOP(=O)(OCCCCC)OC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 359.14977455g/mol
• Monoisotopic Mass: 359.14977455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 100.39000
• LogP: 6.01850